Cas no 2137063-33-1 (N-{(1S)-2,2-dimethylcyclopropylmethyl}cyclopentanamine)

N-{(1S)-2,2-dimethylcyclopropylmethyl}cyclopentanamine is a chiral amine derivative featuring a cyclopentylamine core linked to a 2,2-dimethylcyclopropylmethyl group. Its stereospecific (1S) configuration ensures precise molecular interactions, making it valuable in asymmetric synthesis and pharmaceutical applications. The cyclopropane ring enhances structural rigidity, potentially improving binding affinity in biologically active compounds. This compound is particularly useful as an intermediate in the development of small-molecule therapeutics, where its constrained geometry and defined stereochemistry contribute to optimized pharmacokinetic properties. Its stability under standard conditions facilitates handling and storage, while its modular structure allows for further functionalization in medicinal chemistry research.
N-{(1S)-2,2-dimethylcyclopropylmethyl}cyclopentanamine structure
2137063-33-1 structure
Product Name:N-{(1S)-2,2-dimethylcyclopropylmethyl}cyclopentanamine
CAS No:2137063-33-1
MF:C11H21N
MW:167.29114317894
CID:6051877
PubChem ID:165469980
Update Time:2025-11-06

N-{(1S)-2,2-dimethylcyclopropylmethyl}cyclopentanamine Chemical and Physical Properties

Names and Identifiers

    • N-{(1S)-2,2-dimethylcyclopropylmethyl}cyclopentanamine
    • 2137063-33-1
    • N-{[(1S)-2,2-dimethylcyclopropyl]methyl}cyclopentanamine
    • EN300-1083028
    • Inchi: 1S/C11H21N/c1-11(2)7-9(11)8-12-10-5-3-4-6-10/h9-10,12H,3-8H2,1-2H3/t9-/m1/s1
    • InChI Key: KZWIVHZGCRMXRA-SECBINFHSA-N
    • SMILES: N(C1CCCC1)C[C@H]1CC1(C)C

Computed Properties

  • Exact Mass: 167.167399674g/mol
  • Monoisotopic Mass: 167.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12Ų

N-{(1S)-2,2-dimethylcyclopropylmethyl}cyclopentanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1083028-0.05g
N-{[(1S)-2,2-dimethylcyclopropyl]methyl}cyclopentanamine
2137063-33-1 95%
0.05g
$647.0 2023-10-28
Enamine
EN300-1083028-0.1g
N-{[(1S)-2,2-dimethylcyclopropyl]methyl}cyclopentanamine
2137063-33-1 95%
0.1g
$678.0 2023-10-28
Enamine
EN300-1083028-0.25g
N-{[(1S)-2,2-dimethylcyclopropyl]methyl}cyclopentanamine
2137063-33-1 95%
0.25g
$708.0 2023-10-28
Enamine
EN300-1083028-0.5g
N-{[(1S)-2,2-dimethylcyclopropyl]methyl}cyclopentanamine
2137063-33-1 95%
0.5g
$739.0 2023-10-28
Enamine
EN300-1083028-1.0g
N-{[(1S)-2,2-dimethylcyclopropyl]methyl}cyclopentanamine
2137063-33-1
1g
$1629.0 2023-06-10
Enamine
EN300-1083028-2.5g
N-{[(1S)-2,2-dimethylcyclopropyl]methyl}cyclopentanamine
2137063-33-1 95%
2.5g
$1509.0 2023-10-28
Enamine
EN300-1083028-5.0g
N-{[(1S)-2,2-dimethylcyclopropyl]methyl}cyclopentanamine
2137063-33-1
5g
$4722.0 2023-06-10
Enamine
EN300-1083028-10.0g
N-{[(1S)-2,2-dimethylcyclopropyl]methyl}cyclopentanamine
2137063-33-1
10g
$7004.0 2023-06-10
Enamine
EN300-1083028-1g
N-{[(1S)-2,2-dimethylcyclopropyl]methyl}cyclopentanamine
2137063-33-1 95%
1g
$770.0 2023-10-28
Enamine
EN300-1083028-5g
N-{[(1S)-2,2-dimethylcyclopropyl]methyl}cyclopentanamine
2137063-33-1 95%
5g
$2235.0 2023-10-28

Additional information on N-{(1S)-2,2-dimethylcyclopropylmethyl}cyclopentanamine

Recent Advances in the Study of N-{(1S)-2,2-dimethylcyclopropylmethyl}cyclopentanamine (CAS: 2137063-33-1)

In recent years, the compound N-{(1S)-2,2-dimethylcyclopropylmethyl}cyclopentanamine (CAS: 2137063-33-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and cyclopentane structural motifs, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's mechanism of action. Recent studies suggest that N-{(1S)-2,2-dimethylcyclopropylmethyl}cyclopentanamine interacts with specific neurotransmitter systems, particularly those involving serotonin and dopamine receptors. This interaction has been linked to its potential efficacy in treating neurological disorders such as depression and anxiety. Advanced molecular modeling and in vitro assays have provided deeper insights into its binding affinities and selectivity, which are crucial for optimizing its therapeutic profile.

Another significant development is the refinement of synthetic routes for this compound. Researchers have reported improved methodologies for the enantioselective synthesis of N-{(1S)-2,2-dimethylcyclopropylmethyl}cyclopentanamine, ensuring higher yields and purity. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies. Notably, the use of novel catalysts and green chemistry principles has been emphasized to enhance sustainability and reduce environmental impact.

Preclinical studies have also shed light on the compound's pharmacokinetics and safety profile. Animal models have demonstrated favorable absorption and distribution characteristics, with minimal off-target effects. However, challenges such as metabolic stability and potential drug-drug interactions remain areas of active research. These findings underscore the need for continued optimization to ensure its viability as a therapeutic agent.

In conclusion, N-{(1S)-2,2-dimethylcyclopropylmethyl}cyclopentanamine (CAS: 2137063-33-1) represents a promising candidate in the realm of neuropharmacology. Its unique structural features and pharmacological properties offer a fertile ground for further exploration. Future research should focus on advancing clinical trials, addressing metabolic challenges, and exploring its potential in other therapeutic areas. The ongoing studies highlight the compound's potential to contribute meaningfully to the development of next-generation therapeutics.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent